N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide

• IUPAC Name: N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C14H16N4O2/c1-9(19)17-11-4-5-18(7-11)14(20)10-2-3-12-13(6-10)16-8-15-12/h2-3,6,8,11H,4-5,7H2,1H3,(H,15,16)(H,17,19)
• InChI Key: SCKSUAMROHZFTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCN(C1)C(=O)C2=CC3=C(C=C2)N=CN3
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide is a chemical compound that has gained attention in the scientific community for its potential applications in various fields, including medicine, agriculture, and material sciences. This compound is synthesized using a specific method that involves the reaction of benzimidazole-5-carboxylic acid with pyrrolidine and acetic anhydride.

Scientific Research Applications

N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide has potential applications in various fields of scientific research. In medicine, this compound has been identified as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In agriculture, it can be used as a pesticide or herbicide due to its ability to inhibit the growth of certain plant species. In material sciences, it can be used as a precursor for the synthesis of various polymers and materials.

Mechanism of Action

The mechanism of action of N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide is not fully understood, but it is believed to act by inhibiting certain enzymes or proteins in the target cells. In cancer cells, it has been shown to inhibit the growth and division of cancer cells by inducing cell cycle arrest and apoptosis. In diabetes, it has been shown to improve insulin sensitivity and glucose uptake by the cells.
Biochemical and Physiological Effects
N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide has been shown to have various biochemical and physiological effects on the target cells. In cancer cells, it has been shown to decrease the expression of certain oncogenes and increase the expression of tumor suppressor genes. In diabetes, it has been shown to decrease the levels of glucose and insulin in the blood. In addition, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide in lab experiments include its high purity, stability, and specificity towards the target cells. However, the limitations include its high cost, low solubility in water, and potential toxicity to non-target cells.

Future Directions

There are various future directions for the research and development of N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide. These include:
1. Further studies to elucidate the mechanism of action and identify the target proteins or enzymes.
2. Development of more efficient and cost-effective synthesis methods.
3. Screening of N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide derivatives for improved efficacy and reduced toxicity.
4. Evaluation of the potential applications of N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide in other fields, such as material sciences and environmental sciences.
5. Development of novel drug delivery systems for N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide to improve its bioavailability and reduce its toxicity.
In conclusion, N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide is a promising chemical compound with potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action and identify its target proteins or enzymes. The development of more efficient and cost-effective synthesis methods and drug delivery systems will also contribute to the advancement of this compound in the scientific community.

Synthesis Methods

The synthesis of N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide involves the reaction of benzimidazole-5-carboxylic acid with pyrrolidine and acetic anhydride. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the product is purified using chromatography. This method has been optimized to produce high yields of pure N-[1-(3H-benzimidazole-5-carbonyl)pyrrolidin-3-yl]acetamide.